Cas no 888463-73-8 (N-(3-chlorophenyl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide)

• Product Name: N-(3-chlorophenyl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide
• CAS No: 888463-73-8
• MF: C₁₉H₁₅ClN₂O₃
• MW: 354.787003755569
• CID: 6270633
• PubChem ID: 7200163
• Update Time: 2025-06-08

N-(3-chlorophenyl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide
• AKOS024617051
• AB00677037-01
• 888463-73-8
• N-(3-chlorophenyl)-3-(cyclopropanecarbonylamino)-1-benzofuran-2-carboxamide
• N-(3-chlorophenyl)-3-(cyclopropanecarboxamido)benzofuran-2-carboxamide
• F1883-0163

• Inchi： 1S/C19H15ClN2O3/c20-12-4-3-5-13(10-12)21-19(24)17-16(22-18(23)11-8-9-11)14-6-1-2-7-15(14)25-17/h1-7,10-11H,8-9H2,(H,21,24)(H,22,23)
• InChI Key： JQZOGPWTFWIQTF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1=C(C2C=CC=CC=2O1)NC(C1CC1)=O)=O

Computed Properties

• Exact Mass: 354.0771200g/mol
• Monoisotopic Mass: 354.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chlorophenyl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide

N-(3-Chlorophenyl)-3-Cyclopropaneamido-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

N-(3-Chlorophenyl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide (CAS No. 888463-73-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of N-(3-chlorophenyl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide.

Chemical Structure and Properties:

N-(3-Chlorophenyl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide is a derivative of benzofuran, a heterocyclic compound with a benzene ring fused to a furan ring. The presence of a chlorophenyl group and a cyclopropaneamido moiety imparts unique chemical and biological properties to this compound. The molecular formula of N-(3-chlorophenyl)-3-cyclopropaneamido-1-benzofuran-2-long strong>carboxamide is C17H14ClNO3, with a molecular weight of approximately 315.75 g/mol. The compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental conditions.

Synthesis Methods:

The synthesis of N-(3-chlorophenyl)-3-long strong>cyclopropaneamido-1-long strong>benzofuran-2-long strong>carboxamide typically involves multi-step reactions, starting from readily available starting materials. One common approach is the reaction of 2-carboxybenzofuran with 3-chloroaniline in the presence of a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 4-dimethylaminopyridine (DMAP). This reaction forms an amide bond between the carboxylic acid group of 2-carboxybenzofuran and the amino group of 3-chloroaniline. Subsequently, the cyclopropaneamido moiety can be introduced through a cyclopropanation reaction using an appropriate reagent such as dichlorocarbene or trimethylsilyl diazoacetate.

Biological Activities:

N-long strong>(3-chlorophenyl)-3-long strong>cyclopropaneamido-1-long strong>benzofuran-2-long strong>carboxamide has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Recent research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-long strong>(3-chlorophenyl)-3-long strong>cyclopropaneamido-1-long strong>benzofuran-2-long strong>carboxamide has demonstrated significant anti-cancer activity against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These mechanisms contribute to its potential as a novel anticancer agent.

Clinical Trials and Future Prospects:

The promising preclinical results of N-long strong>(3-chlorophenyl)-3-long strong>cyclopropaneamido-1-long strong>benzofuran-2-long strength carboxamide have led to increased interest in its clinical evaluation. Several phase I and II clinical trials are currently underway to assess its safety, tolerability, and efficacy in treating inflammatory diseases and cancer. Early results from these trials have been encouraging, with the compound showing good safety profiles and preliminary evidence of therapeutic benefit.

Further research is needed to fully understand the mechanisms underlying the biological activities of N-long strength(3-chlorophenyl)

Conclusion:

N-(strength(3-chlorophenyl))-cyclopropaneamido)-1-benzofuran)-2-carboxamide is a promising compound with diverse biological activities that have significant implications for medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that N-(strength(3-chlorophenyl))-cyclopropaneamido)-1-benzofuran)-2-carboxamide will play an increasingly important role in the treatment of inflammatory diseases and cancer.